Cas no 18331-31-2 ((2R,4aS,13aS)-4-hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one)
18331-31-2 structure
Product Name:(2R,4aS,13aS)-4-hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one
CAS No:18331-31-2
MF:C16H25NO2
MW:263.375204801559
CID:1381933
PubChem ID:176981
Update Time:2025-04-20
(2R,4aS,13aS)-4-hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one Chemical and Physical Properties
Names and Identifiers
-
- (2R,4aS,13aS)-4-hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one
- 8-Deoxyserratinine
- DTXSID50939710
- 4-Hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one
- 18331-31-2
- (4S,6R,9S)-8-hydroxy-6-methyl-13-azatetracyclo[7.7.0.01,13.04,9]hexadecan-2-one
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- Inchi: 1S/C16H25NO2/c1-11-8-12-10-14(19)16-5-3-7-17(16)6-2-4-15(12,16)13(18)9-11/h11-13,18H,2-10H2,1H3/t11-,12+,13?,15-,16?/m1/s1
- InChI Key: CXCPHPDVYZHVON-PRAKJRAUSA-N
- SMILES: OC1C[C@H](C)C[C@H]2CC(C34CCCN3CCC[C@@]421)=O
Computed Properties
- Exact Mass: 263.188529040g/mol
- Monoisotopic Mass: 263.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
(2R,4aS,13aS)-4-hydroxy-2-methyldecahydro-5H,9H,12H-indeno[7a,1-h]indolizin-12-one Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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